Forming pure shaped ZSM-5 zeolite bodies by a steam-assisted method and their application in methanol to aromatic reactions

RSC Advances Pub Date: 2019-09-10 DOI: 10.1039/C9RA05513D

Abstract

For an industrial-scale catalytic process with a fixed or packed bed reactor, powder catalysts are not suitable because they may block the reaction pipe and increase the pressure of the reactor. Therefore, catalyst molding is essential for the industrial application of a catalyst. During the catalyst molding, binders are employed as indispensable additives that can achieve the mechanical strength requirements for industrial applications. However, the addition of binders may cover the activity sites of the catalyst and suppress the mass transfer of the reactants and products. So, traditional processes of catalyst molding significantly affect the catalytic performance. In this study, we proposed a vapor-phase-treatment to synthesize a pure shaped ZSM-5 zeolite with the re-crystallization of the binder incorporated silica sol and aluminum nitrate, which were converted into a part of ZSM-5 on a commercial H-ZSM-5 zeolite substrate. Subsequently, the shaped ZSM-5 catalyst was evaluated using the catalytic conversion of methanol to an aromatic (MTA reaction). The results showed that compared to the EPHZ catalyst, the SPHZ catalyst exhibited a long lifetime with a relatively high shape selectivity for methanol and aromatics. To rationalize these results and establish a structure–activity relationship, the zeolite catalysts were thoroughly characterized by XRD, NH3-TPD, FT-IR, N2 adsorption, TG, SEM, TEM, ICP and Al MAS-NMR. The results demonstrated that an interesting intra-particle pore structure was formed within the monoliths of the SPHZ catalyst. Moreover, the superior catalytic performance obtained for SPHZ may have also been due to the broad acid strength distribution and the conversion of the silicon aluminum adhesive agent to zeolite crystals.

Graphical abstract: Forming pure shaped ZSM-5 zeolite bodies by a steam-assisted method and their application in methanol to aromatic reactions
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